Cas no 74003-63-7 (3-Methylquinoxaline-2-carboxylic acid)

3-Methylquinoxaline-2-carboxylic acid structure
74003-63-7 structure
Product Name:3-Methylquinoxaline-2-carboxylic acid
CAS No:74003-63-7
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD03840415
CID:555179
PubChem ID:6484678
Update Time:2025-04-19

3-Methylquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxylicacid, 3-methyl-
    • 3-Methylquinoxaline-2-carboxylic Acid
    • 3-Methyl-2-quinoxalinecarboxylic acid
    • 3-Methylquinoxaline-
    • 3-METHYL-QUINOXALINE-2-CARBOXYLIC ACID
    • 2-Methyl-3-carboxy-chinoxalin
    • 3-Methylchinoxalin-2-carbonsaeure
    • methylquinoxalinecarboxylicacid
    • 2-Quinoxalinecarboxylic acid, 3-methyl-
    • BAS 12794017
    • BCP25035
    • STL476641
    • 9042AE
    • TRA0055695
    • RP11157
    • AK307933
    • ST50401688
    • BB 0252879
    • I0
    • MQCA
    • C76365
    • FT-0672133
    • AKOS000558927
    • 3-Methyl-quinoxaline-2-carboxylic acid 100 microg/mL in Acetonitrile
    • MFCD03840415
    • DTXSID10424475
    • NS00040649
    • AG-0701
    • 74003-63-7
    • CS-W016815
    • Z1198163353
    • PD088829
    • J-512929
    • EN300-226768
    • SCHEMBL2056931
    • 3-methylquinoxaline-2-carboxylicacid
    • A917111
    • HY-W016099
    • 3-Methyl-2-quinoxalinecarboxylic acid, VETRANAL(TM), analytical standard
    • DB-074773
    • 3-Methylquinoxaline-2-carboxylic acid
    • MDL: MFCD03840415
    • Inchi: 1S/C10H8N2O2/c1-6-9(10(13)14)12-8-5-3-2-4-7(8)11-6/h2-5H,1H3,(H,13,14)
    • InChI Key: BJPNADFNSANIPF-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N=C2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 188.05900
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.355
  • Melting Point: 168-170°C
  • Boiling Point: 347.1°C at 760 mmHg
  • Flash Point: 163.7±26.5 °C
  • Refractive Index: 1.673
  • PSA: 63.08000
  • LogP: 1.63640

3-Methylquinoxaline-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:−20°C

3-Methylquinoxaline-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Methylquinoxaline-2-carboxylic acid Production Method

3-Methylquinoxaline-2-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:74003-63-7)3-Methyl-quinoxaline-2-carboxylic acid
Order Number:LE10581
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:74003-63-7)3-Methyl-quinoxaline-2-carboxylic acid
LE10581
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email